Cas no 124072-84-0 ((8aS)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one)

• Product Name: (8aS)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one
• CAS No: 124072-84-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD11858487
• CID: 1065583
• PubChem ID: 18638938
• Update Time: 2025-04-20

(8aS)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• (8aS)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one
• (8aS)-2,3,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-4-one
• (S)-HEXAHYDROPYRROLO[1,2-A]PYRAZIN-4(1H)-ONE
• (S)-HEXAHYDRO-PYRROLO[1,2-A]PYRAZIN-4-ONE
• (8aS)-octahydropyrrolo[1,2-a]piperazin-4-one
• 124072-84-0
• Pyrrolo[1,2-a]pyrazin-4(1H)-one, hexahydro-, (S)-
• DTXSID00595345
• AKOS006355262
• (8aS)-hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one
• SCHEMBL337466
• HAAZJWVQKLGNDT-LURJTMIESA-N
• DB-362456
• N13360
• CS-0271212
• Pyrrolo[1,2-a]pyrazin-4(1H)-one, hexahydro-, (8aS)-
• EN300-785395
• ZEA07284
• (8aS) -hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one

• MDL： MFCD11858487
• Inchi： 1S/C7H12N2O/c10-7-5-8-4-6-2-1-3-9(6)7/h6,8H,1-5H2/t6-/m0/s1
• InChI Key： HAAZJWVQKLGNDT-LURJTMIESA-N
• SMILES： O=C1CNC[C@@H]2CCCN21

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.4±29.0 ºC (760 Torr),
• Flash Point: 125.8±24.3 ºC,
• Solubility: Soluble (237 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives